Cas no 1050642-24-4 (4-chloro-5-methyl-1H-pyrazole-3-carbaldehyde)

• Product Name: 4-chloro-5-methyl-1H-pyrazole-3-carbaldehyde
• CAS No: 1050642-24-4
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• MDL: MFCD16556147
• CID: 1088299
• PubChem ID: 51000387
• Update Time: 2025-04-20

4-chloro-5-methyl-1H-pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-methyl-1H-pyrazole-5-carbaldehyde
• 4-chloro-3-methyl-1H-pyrazole-5-carbaldehyde(SALTDATA: FREE)
• 4-chloro-5-methyl-1H-pyrazole-3-carbaldehyde
• BS-37046
• AKOS006334512
• SCHEMBL3465701
• DB-195550
• 1050642-24-4
• EN300-104680
• Z1201628657
• CWDZFQGMGASNOB-UHFFFAOYSA-N
• MFCD16556147
• CS-0440351
• DTXSID80679571

• MDL： MFCD16556147
• Inchi： 1S/C5H5ClN2O/c1-3-5(6)4(2-9)8-7-3/h2H,1H3,(H,7,8)
• InChI Key： CWDZFQGMGASNOB-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=NNC=1C

Computed Properties

• Exact Mass: 144.0090405g/mol
• Monoisotopic Mass: 144.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 45.8Ų